Cas no 1193360-16-5 ((2E)-1-(2,4-Dimethoxyphenyl)-3-(3-nitrophenyl)prop-2-en-1-one)

• Product Name: (2E)-1-(2,4-Dimethoxyphenyl)-3-(3-nitrophenyl)prop-2-en-1-one
• CAS No: 1193360-16-5
• MF: C₁₇H₁₅NO₅
• MW: 313.304704904556
• MDL: MFCD00571656
• CID: 4685195
• Update Time: 2025-10-31

(2E)-1-(2,4-Dimethoxyphenyl)-3-(3-nitrophenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-(2,4-dimethoxyphenyl)-3-(3-nitrophenyl)prop-2-en-1-one
• 1-(2,4-Dimethoxy-phenyl)-3-(3-nitro-phenyl)-propenone
• (E)-1-(2,4-dimethoxyphenyl)-3-(3-nitrophenyl)prop-2-en-1-one
• Probes2_000286
• Probes1_000245
• STK888848
• BAS 00160145
• ST50071220
• (2E)-1-(2,4-Dimethoxyphenyl)-3-(3-nitrophenyl)prop-2-en-1-one

• MDL： MFCD00571656
• Inchi： 1S/C17H15NO5/c1-22-14-7-8-15(17(11-14)23-2)16(19)9-6-12-4-3-5-13(10-12)18(20)21/h3-11H,1-2H3/b9-6+
• InChI Key： ITRAGDODVWDDEE-RMKNXTFCSA-N
• SMILES： O(C)C1C=C(C=CC=1C(/C=C/C1C=CC=C(C=1)[N+](=O)[O-])=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 445
• Topological Polar Surface Area: 81.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Linear 1,3-diarylpropanoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids

Additional information on (2E)-1-(2,4-Dimethoxyphenyl)-3-(3-nitrophenyl)prop-2-en-1-one

Chemical Profile of (2E)-1-(2,4-Dimethoxyphenyl)-3-(3-nitrophenyl)prop-2-en-1-one (CAS No. 1193360-16-5)

(2E)-1-(2,4-Dimethoxyphenyl)-3-(3-nitrophenyl)prop-2-en-1-one is a meticulously crafted organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 1193360-16-5, represents a fascinating blend of aromatic and nitro functional groups, making it a subject of intense study for its potential applications in synthetic chemistry and medicinal chemistry.

The molecular structure of this compound features a conjugated system comprising an α,β-unsaturated carbonyl moiety linked to two distinct aromatic rings. The presence of dimethoxyphenyl and 3-nitrophenyl substituents introduces unique electronic and steric properties, which are pivotal in determining its reactivity and interaction with biological targets. Such structural characteristics make it a valuable scaffold for designing novel molecules with tailored pharmacological profiles.

In recent years, the interest in this compound has been fueled by its potential role as an intermediate in the synthesis of more complex pharmaceutical agents. The combination of methoxy and nitro groups provides a rich platform for further functionalization, enabling chemists to explore diverse chemical transformations. These transformations can lead to the development of novel therapeutic entities that may address unmet medical needs.

One of the most compelling aspects of (2E)-1-(2,4-dimethoxyphenyl)-3-(3-nitrophenyl)prop-2-en-1-one is its utility in exploring the intersection of organic synthesis and drug discovery. Researchers have been particularly intrigued by its ability to serve as a precursor for molecules with anti-inflammatory, anticancer, and antimicrobial properties. The nitro group, in particular, is known for its ability to enhance binding affinity to certain biological receptors, making it a key feature in medicinal chemistry.

The synthesis of this compound involves a series of well-defined chemical steps that highlight the ingenuity of modern synthetic methodologies. The process typically begins with the condensation of appropriate aromatic aldehydes and ketones, followed by functional group interconversion to introduce the desired dimethoxy and nitro substituents. These steps require precise control over reaction conditions to ensure high yield and purity, underscoring the importance of advanced synthetic techniques.

Recent advancements in computational chemistry have further enhanced the understanding of (2E)-1-(2,4-dimethoxyphenyl)-3-(3-nitrophenyl)prop-2-en-1-one's behavior. Molecular modeling studies have provided insights into how the compound interacts with biological targets at the atomic level. These studies not only aid in rational drug design but also help predict potential side effects and optimize therapeutic efficacy. The integration of computational tools with experimental data has become indispensable in modern pharmaceutical research.

The pharmacological potential of this compound has been explored through various preclinical studies. Researchers have investigated its interactions with enzymes and receptors relevant to several diseases, including neurodegenerative disorders and autoimmune conditions. The presence of both electron-withdrawing and electron-donating groups makes it a versatile candidate for modulating biological pathways associated with these diseases.

In addition to its pharmaceutical applications, (2E)-1-(2,4-dimethoxyphenyl)-3-(3-nitrophenyl)prop-2-en-1-one has shown promise in materials science. Its unique electronic properties make it suitable for use in organic electronics, where it can contribute to the development of new materials for optoelectronic devices. This dual utility highlights the broad impact this compound can have across multiple scientific disciplines.

The future prospects for (2E)-1-(2,4-dimethoxyphenyl)-3-(3-nitrophenyl)prop-2-en-1-one are vast and exciting. As research continues to uncover new synthetic strategies and pharmacological targets, this compound is poised to play a significant role in advancing both chemical science and medicine. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists will be crucial in realizing its full potential.

In conclusion, (2E)-1-(2,4-Dimethoxyphenyl)-3-(3-nitrophenyl)prop-2-en-1-one (CAS No. 1193360-16-5) stands out as a remarkable compound with diverse applications in pharmaceuticals and materials science. Its unique structural features and versatile reactivity make it an invaluable asset in ongoing research efforts aimed at developing innovative therapeutic solutions and advanced materials. As scientific understanding continues to evolve, this compound will undoubtedly remain at the forefront of interdisciplinary investigations.